Cas no 393569-51-2 (Benzeneheptanoic acid, 3-(acetylamino)-)

Benzeneheptanoic acid, 3-(acetylamino)- structure
393569-51-2 structure
Product name:Benzeneheptanoic acid, 3-(acetylamino)-
CAS No:393569-51-2
MF:C15H21NO3
MW:263.332144498825
CID:1505881

Benzeneheptanoic acid, 3-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneheptanoic acid, 3-(acetylamino)-
    • Inchi: 1S/C15H21NO3/c1-12(17)16-14-9-6-8-13(11-14)7-4-2-3-5-10-15(18)19/h6,8-9,11H,2-5,7,10H2,1H3,(H,16,17)(H,18,19)
    • InChI Key: NLDUPUQIKSOVFO-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCC(O)=O)=CC=CC(NC(C)=O)=C1

Computed Properties

  • Exact Mass: 263.15223

Experimental Properties

  • Density: 1.132±0.06 g/cm3(Predicted)
  • Boiling Point: 503.5±43.0 °C(Predicted)
  • PSA: 66.4
  • pka: 4.77±0.10(Predicted)

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